Cas no 1891919-43-9 (2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 1891919-43-9
• MF: C₉H₉BrO₅
• MW: 277.068762540817
• CID: 6512166
• PubChem ID: 117443523
• Update Time: 2025-08-04

2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid
• EN300-1924176
• 1891919-43-9

• Inchi： 1S/C9H9BrO5/c1-15-7-2-4(8(12)9(13)14)5(10)3-6(7)11/h2-3,8,11-12H,1H3,(H,13,14)
• InChI Key： DIMZVAJAEHSXAN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C(=O)O)O)OC)O

Computed Properties

• Exact Mass: 275.96334g/mol
• Monoisotopic Mass: 275.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid

2-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)-2-Hydroxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 1891919-43-9, known as 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a bromine atom, hydroxyl groups, and a methoxy group attached to a phenyl ring, further connected to a hydroxyacetic acid moiety. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of extensive research.

Recent studies have highlighted the potential of 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid in drug development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The bromine atom in the structure serves as an electrophilic site, facilitating various substitution reactions that are crucial in organic synthesis. Additionally, the hydroxyl and methoxy groups contribute to the compound's solubility and stability, making it suitable for diverse applications.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of a phenolic derivative. The subsequent introduction of hydroxyl and methoxy groups is achieved through precise chemical transformations, ensuring the desired stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, enhancing yield and purity.

In terms of applications, 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid has shown promise in the development of novel materials for electronic devices. Its ability to form stable metal complexes has led to its use in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic components. Furthermore, its role as a chelating agent has been explored in environmental chemistry, where it is used to remove heavy metal ions from industrial wastewater.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the hydroxyl groups play a critical role in stabilizing reactive intermediates during chemical transformations. This understanding has paved the way for the design of more efficient synthetic pathways and catalytic systems.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This makes it a favorable choice for applications where eco-friendliness is a priority.

In conclusion, 2-(2-bromo-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 1891919-43-9) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and technology.